Cas no 1396678-92-4 (3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1396678-92-4
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 6234178
• PubChem ID: 71782644
• Update Time: 2025-10-29

3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea
• 3-[2-(furan-2-yl)-2-hydroxypropyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• 1-[2-(furan-2-yl)-2-hydroxypropyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• AKOS024525115
• VU0526001-1
• 1-(2-(furan-2-yl)-2-hydroxypropyl)-3-(4-methoxyphenethyl)urea
• 1396678-92-4
• F5857-9662

• Inchi： 1S/C17H22N2O4/c1-17(21,15-4-3-11-23-15)12-19-16(20)18-10-9-13-5-7-14(22-2)8-6-13/h3-8,11,21H,9-10,12H2,1-2H3,(H2,18,19,20)
• InChI Key： XTRQFEXUZFLXFB-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=CO1)CNC(NCCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea

Comprehensive Overview of 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1396678-92-4): Properties, Applications, and Research Insights

The compound 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1396678-92-4) is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a furan-2-yl moiety and a 4-methoxyphenyl group, contributes to its potential biological activities. Researchers are particularly interested in its role as a modulator of specific enzymatic pathways, which could pave the way for novel therapeutic applications.

In recent years, the demand for urea-based compounds has surged due to their versatility in drug discovery. 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea stands out for its potential anti-inflammatory and antioxidant properties, aligning with current trends in natural product-inspired drug design. Studies suggest that its hydroxypropyl and methoxyphenyl functional groups may enhance bioavailability, a critical factor in modern pharmacology.

The synthesis of CAS No. 1396678-92-4 involves multi-step organic reactions, often starting with the condensation of furan-2-carbaldehyde with other intermediates. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This rigorous analytical approach ensures its suitability for high-value research, particularly in targeted therapy development.

From an industrial perspective, 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea is often explored as a building block for more complex molecules. Its compatibility with green chemistry principles makes it appealing for sustainable manufacturing. Researchers are also investigating its potential in catalysis and material science, where its stability under varying conditions is a key advantage.

As the scientific community shifts toward precision medicine, compounds like CAS No. 1396678-92-4 are increasingly relevant. Its mechanism of action, possibly linked to receptor binding or enzyme inhibition, is under active investigation. Collaborative efforts between academia and industry aim to unlock its full potential, addressing unmet medical needs while adhering to ethical research standards.

In summary, 3-2-(furan-2-yl)-2-hydroxypropyl-1-2-(4-methoxyphenyl)ethylurea represents a promising candidate for future innovations. Its combination of structural uniqueness and functional adaptability positions it at the forefront of next-generation drug development. Ongoing studies will likely reveal further applications, solidifying its role in advancing both science and technology.